Cas no 874219-50-8 (4-Isobutyramidophenylboronic acid)
874219-50-8 structure
Product Name:4-Isobutyramidophenylboronic acid
CAS No:874219-50-8
MF:C10H14BNO3
MW:207.034062862396
MDL:MFCD08235068
CID:719607
PubChem ID:44119813
Update Time:2025-04-19
4-Isobutyramidophenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Isobutyramidophenyl)boronic acid
- 4-Isobutyramidobenzeneboronic acid
- [4-(2-methylpropanoylamino)phenyl]boronic acid
- 4-Isobutyramidophenylboronic acid
- Boronic acid,B-[4-[(2-methyl-1-oxopropyl)amino]phenyl]-
- F74932
- MFCD08235068
- DBWRRIVRDITVFV-UHFFFAOYSA-N
- 874219-50-8
- (4-Isobutyramidophenyl)boronicacid
- AMY39620
- J-515589
- [4-(2-Methylpropanamido)phenyl]boronic acid
- SB78223
- DTXSID60657413
- 4-(Isobutyramido)benzeneboronic acid
- A862628
- SY032705
- SCHEMBL823725
- AKOS015837540
- FT-0699120
- BS-22593
- 4-(2-methylpropanamido)phenylboronic acid
-
- MDL： MFCD08235068
- Inchi： 1S/C10H14BNO3/c1-7(2)10(13)12-9-5-3-8(4-6-9)11(14)15/h3-7,14-15H,1-2H3,(H,12,13)
- InChI Key： DBWRRIVRDITVFV-UHFFFAOYSA-N
- SMILES： O=C(C(C)C)NC1C=CC(B(O)O)=CC=1
Computed Properties
- Exact Mass: 207.10700
- Monoisotopic Mass: 207.107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6A^2
Experimental Properties
- Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr)
- Melting Point: 234.8
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.536
- Solubility: Slightly Soluble (3.3 g/L) (25°C)
- PSA: 69.56000
- LogP: 0.03390
- Vapor Pressure: Not available
4-Isobutyramidophenylboronic acid Security Information
- Signal Word：warning
- Hazard Statement： Irritant/Keep Cold
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Isobutyramidophenylboronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
4-Isobutyramidophenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 094770-250mg |
(4-Isobutyramidophenyl)boronic acid, 98% |
874219-50-8 | 98% | 250mg |
$227.00 | 2023-09-10 | |
| Matrix Scientific | 094770-1g |
(4-Isobutyramidophenyl)boronic acid, 98% |
874219-50-8 | 98% | 1g |
$504.00 | 2023-09-10 | |
| Fluorochem | 225746-1g |
4-Isobutyramidophenyl)boronic acid |
874219-50-8 | 95% | 1g |
￡158.00 | 2022-02-28 | |
| Fluorochem | 225746-5g |
4-Isobutyramidophenyl)boronic acid |
874219-50-8 | 95% | 5g |
￡630.00 | 2022-02-28 | |
| TRC | I789153-100mg |
4-Isobutyramidophenylboronic acid |
874219-50-8 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | I789153-250mg |
4-Isobutyramidophenylboronic acid |
874219-50-8 | 250mg |
$161.00 | 2023-05-18 | ||
| TRC | I789153-500mg |
4-Isobutyramidophenylboronic acid |
874219-50-8 | 500mg |
$259.00 | 2023-05-18 | ||
| TRC | I789153-1g |
4-Isobutyramidophenylboronic acid |
874219-50-8 | 1g |
$351.00 | 2023-05-18 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I139375-250mg |
4-Isobutyramidophenylboronic acid |
874219-50-8 | ≥98% | 250mg |
¥363.90 | 2023-09-02 | |
| Alichem | A019108672-5g |
(4-Isobutyramidophenyl)boronic acid |
874219-50-8 | 98% | 5g |
$517.32 | 2023-08-31 |
4-Isobutyramidophenylboronic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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